3,7-Dioxo-5α-cholan-24-oic acid methyl ester
3,7-Dioxo-5α-cholan-24-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
16656-68-1
VCID:
VC0096388
InChI:
InChI=1S/C25H38O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-16,18-20,23H,5-14H2,1-4H3/t15-,16-,18-,19+,20+,23+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(=O)C4)C)C
Molecular Formula:
C25H38O4
Molecular Weight:
402.6 g/mol
3,7-Dioxo-5α-cholan-24-oic acid methyl ester
CAS No.: 16656-68-1
Impurities
VCID: VC0096388
Molecular Formula: C25H38O4
Molecular Weight: 402.6 g/mol
| CAS No. | 16656-68-1 |
|---|---|
| Product Name | 3,7-Dioxo-5α-cholan-24-oic acid methyl ester |
| Molecular Formula | C25H38O4 |
| Molecular Weight | 402.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3,7-dioxo-2,4,5,6,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H38O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-16,18-20,23H,5-14H2,1-4H3/t15-,16-,18-,19+,20+,23+,24+,25-/m1/s1 |
| Standard InChIKey | UZRRNRRCPZZPNY-POAUIWGBSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C[C@@H]4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(=O)C4)C)C |
| Synonyms | 3,7-Dioxo-5α-cholan-24-oic acid methyl ester |
| PubChem Compound | 22212534 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume